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Compound of Interest

Compound Name: Glyceryl caprylate-caprate

Cat. No.: B1139957

An In-Depth Technical Guide to Glyceryl Caprylate-Caprate for Researchers and Drug
Development Professionals

Introduction

Glyceryl caprylate-caprate is a multifunctional ester compound synthesized from glycerin and
a blend of caprylic (C8) and capric (C10) fatty acids.[1] These fatty acids are typically derived
from renewable vegetable sources such as coconut or palm kernel oil.[1][2] The resulting
product is a mixed ester, which can include mono-, di-, and triglycerides of these medium-chain
fatty acids. In the pharmaceutical, cosmetic, and food industries, it is highly valued for its
properties as an emulsifier, emollient, skin-conditioning agent, and antimicrobial preservative.
[1][2][3] This guide provides a comprehensive technical overview of its molecular structure,
chemical formula, physicochemical properties, synthesis, and key applications in research and
development.

Molecular Structure and Chemical Formula

The term "glyceryl caprylate-caprate” most commonly refers to a diester of glycerol with one
molecule of caprylic acid and one molecule of capric acid. However, commercial products are
often mixtures. The core structure consists of a glycerol backbone esterified with these C8 and
C10 fatty acids.

The nomenclature can be ambiguous, with various synonyms appearing in literature and
databases, sometimes leading to discrepancies in reported chemical formulas and molecular
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weights. For clarity, the primary structures of interest are the diesters and the related
triglycerides.

e Glyceryl Caprylate-Caprate (Diester): A glycerol molecule esterified with one caprylic acid
and one capric acid. Isomers exist depending on the position of the fatty acid chains on the
glycerol backbone (e.g., 1-caprate-3-caprylate).

o Caprylic/Capric Triglyceride: A glycerol molecule esterified with a mix of three caprylic and/or
capric acid molecules. This is a triester.[4]

The chemical formula for the specific diester, glyceryl 1-caprate-3-caprylate, is C21H4005.[5]
[6]

Table 1: Molecular Data for Glyceryl Caprylate-Caprate
and Related Compounds @@

Common . Molecular Weight (
Compound Name Chemical Formula
Synonym(s) g/mol)
Glyceryl 1-Caprate-3- Glyceryl
yeery P yeery C21H4005 372.54[5][6]
Caprylate Caprylate/Caprate
Glyceryl Caprylate-
yeer _ Py C21H3906- 387.5[4]
Caprate (ion)
Glyceryl )
Monocaprylin C11H2204 218.29[7][8]
Monocaprylate
Caprylic/Capric Medium-chain Variable (e.g., ~641.9 (for a specific
Triglyceride triglycerides C37H6908-) mix)[9]

Physicochemical Properties

Glyceryl caprylate-caprate is typically a clear or slightly yellowish, low-viscosity liquid or a
pasty crystalline mass, depending on ambient temperature.[3][8] It is valued for its excellent
stability against oxidation.[10]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b1139957?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/91757308
https://precision.fda.gov/ginas/app/ui/substances/d367cc34-d5c5-4341-9254-b51608446bbc
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1139957?utm_src=pdf-body
https://precision.fda.gov/ginas/app/ui/substances/d367cc34-d5c5-4341-9254-b51608446bbc
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/91757308
https://www.specialchem.com/cosmetics/inci-ingredients/glyceryl-caprylate
https://www.ellementalpro.com/download/M-1470_TDS_S.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Glyceryl-tricaprylate-caprate
https://www.benchchem.com/product/b1139957?utm_src=pdf-body
https://www.specialchem.com/cosmetics/inci-ingredients/glyceryl-caprylate-caprate
https://www.ellementalpro.com/download/M-1470_TDS_S.pdf
https://www.echemi.com/products/pd20170330145216276-caprylic-capric-triglycerride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Table 2: Physicochemical Data of Glyceryl Caprylate-
Caprate and Related Esters

Property Value Compound Reference
Clear or slightly
S Glyceryl
Appearance yellowish liquid; Pasty [31[8]
) Caprylate/Caprate
crystalline mass
Soluble in oils, fats,
Solubility mineral oil; Glyceryl Caprylate [8][11]
Dispersible in water
Melting Point ~30 - 39°C Glyceryl Caprylate [718]
- ) Glyceryl 1-caprate-3-
Boiling Point 471.4°C at 760 mmHg [6]
caprylate
) Glyceryl
Density ~1.0 £ 0.1 g/cm? [10]
Caprylate/Caprate
] Glyceryl 1-caprate-3-
Flash Point 149.2°C [6]

caprylate

Saponification Value

245 — 265 mg KOH/g

Glyceryl Caprylate

[8]

Recommended pH

Range

4.5 -7.0 (in aqueous

formulations)

Glyceryl Caprylate-
Caprate

[1]

Synthesis and Manufacturing

Glyceryl caprylate-caprate is produced through the direct esterification of glycerin with

caprylic acid and capric acid.[1][3] This reaction is typically facilitated by an acidic catalyst and

may be followed by purification steps to yield a product suitable for cosmetic or pharmaceutical

use.[1][7]
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Raw Materials

_ Caprylic Acid (C8)
& Capric Acid (C10)

Manufacturing Process

Acid Catalyst

Esterification Reaction

Purification
(e.g., Neutralization, Washing)

Final Products

Glyceryl Caprylate-Caprate

Click to download full resolution via product page

Caption: Workflow for the synthesis of glyceryl caprylate-caprate.

Experimental Protocols

Analytical Characterization: HPLC

High-Performance Liquid Chromatography (HPLC) is a standard method for the analysis and

guantification of glyceryl caprylate-caprate in complex matrices like cosmetic or
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pharmaceutical formulations.[12]

» Objective: To separate and quantify glyceryl caprylate-caprate from other formulation
components.

e Instrumentation: HPLC system with a UV or Evaporative Light Scattering Detector (ELSD).

o Column: A reversed-phase column, such as a C18 column (e.g., HSS C18), is effective due
to the lipophilic nature of the analyte.[12]

» Mobile Phase: A gradient elution is often required to resolve compounds with a wide range of
polarities. A typical mobile phase might consist of a mixture of an organic solvent (e.g.,
acetonitrile or methanol) and water.

e Detection:

o UV Detection: Can be used at low wavelengths (~210 nm), though sensitivity may be
limited as the molecule lacks a strong chromophore.[12]

o ELSD: Preferred for its ability to detect non-volatile compounds irrespective of their optical
properties, providing a more universal response for lipids.[12]

o Sample Preparation: The sample is dissolved in a suitable organic solvent (e.g., ethanol or
hexane). A shake-flask method can be employed, followed by filtration of any undissolved
material.[1]

« Quantification: A calibration curve is generated using standards of known concentrations
(e.g., 500-1500 ppm) to ensure linearity (r > 0.999).[12]

Structural Confirmation: FTIR Spectroscopy

Fourier-Transform Infrared (FTIR) spectroscopy is used to confirm the chemical structure,
particularly the presence of key functional groups.

» Objective: To identify the characteristic ester linkages and hydrocarbon chains.

o Sample Preparation: The liquid or melted sample is placed directly on the ATR crystal.
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o Expected Peaks:

o C=0 Stretch (Ester): A strong, sharp absorption band around 1735-1750 cm~1. This is a
definitive peak for the ester functional group.

o C-O Stretch (Ester): Absorption bands in the region of 1150-1250 cm~1.

o C-H Stretch (Alkyl): Strong absorption bands just below 3000 cm™1 (typically 2850-2960
cm~1) corresponding to the long fatty acid chains.

o O-H Stretch: If monoglycerides are present or hydrolysis has occurred, a broad band may
be observed around 3200-3600 cm~1, corresponding to the hydroxyl groups of glycerol.

Applications in Research and Drug Development

Glyceryl caprylate-caprate's multifunctional nature makes it a valuable excipient in
formulation science.

Table 3: Key Applications and Functions
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Application .
Function
Area

Mechanism of

Action Level

Typical Use

Reference

Topical Emollient / Skin

Formulations Conditioner

Forms a
protective layer
on the skin,
reducing water 0.5% - 5%
loss and

improving

texture.

[1]3]

Emulsion Emulsifier / Co-

Systems emulsifier

Its amphiphilic
structure reduces
interfacial
tension between
oil and water
phases,
stabilizing the

emulsion.

[1]

] Penetration
Drug Delivery
Enhancer

Moderates skin
permeability by
disrupting the

lipid bilayer of

the stratum -
corneum,

facilitating
transdermal

delivery.

[1]

Product Antimicrobial

Preservation Agent

Disrupts the cell
membranes of
bacteria and
fungi, leading to
] 0.3% - 2%
cell lysis. Boosts
the efficacy of
other

preservatives.

[1]011]
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Mechanism of Action: Antimicrobial Activity

The antimicrobial efficacy of glyceryl caprylate-caprate is a key attribute for its use as a
preservative. The proposed mechanism involves the disruption of the microbial cell membrane.
Its amphiphilic nature allows it to integrate into the lipid bilayer of bacterial cell membranes,
compromising their structural integrity. This leads to increased permeability, leakage of
essential intracellular components, and ultimately, cell death.[1] This activity is particularly

effective against gram-positive bacteria.[1]
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Membrane Interaction

Glyceryl Caprylate-Caprate
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'

Leakage of Cytoplasmic
Contents (lons, ATP, etc.)

Cell Lysis & Death

Click to download full resolution via product page
Caption: Proposed mechanism of antimicrobial action.

Conclusion

Glyceryl caprylate-caprate is a versatile and widely utilized compound in scientific research
and product development. Its well-characterized properties as an emollient, emulsifier,
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penetration enhancer, and antimicrobial agent make it a valuable excipient in pharmaceutical
and cosmetic formulations. A thorough understanding of its molecular structure,
physicochemical properties, and mechanisms of action is essential for formulators to leverage
its full potential in creating stable, effective, and safe products. The analytical protocols outlined
in this guide provide a framework for its accurate characterization and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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